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Technical Support Center: Azodicarbonamide
(ADC) Foams
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in preventing

cell collapse and other defects in foams made with Azodicarbonamide (ADC).

Frequently Asked Questions (FAQs)
Q1: What is Azodicarbonamide (ADC) and how does it work as a foaming agent?

A1: Azodicarbonamide (ADC) is a chemical foaming agent that decomposes at elevated

temperatures to release gases, primarily nitrogen, carbon monoxide, and carbon dioxide.[1][2]

[3] These gases form bubbles within a polymer matrix, creating a cellular or foamed structure.

[4][5] The decomposition of pure ADC typically occurs around 200-210°C, but this temperature

can be lowered by using activators.[2][6]

Q2: What are the primary gases released during the decomposition of Azodicarbonamide?

A2: The thermal decomposition of azodicarbonamide results in the production of several

gases, including nitrogen (N₂), carbon monoxide (CO), carbon dioxide (CO₂), and ammonia

(NH₃).[2][7]

Q3: What are "kickers" or activators, and why are they used with ADC?
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A3: "Kickers," or activators, are chemical compounds, often metallic salts like zinc stearate or

lead compounds, used to lower the decomposition temperature of ADC.[2][8] This allows for the

use of ADC in polymers that have lower processing temperatures and can help to accelerate

the foaming process.[2]

Q4: How does the concentration of ADC affect the final foam product?

A4: The concentration of ADC is a critical factor in determining the final properties of the foam.

[5] Generally, a higher concentration of ADC leads to a greater volume of gas, which can result

in a lower foam density.[4] However, excessive concentrations can lead to issues like cell

collapse due to high internal pressure within the cells.[7]

Q5: Can the particle size of ADC impact the foam structure?

A5: Yes, the particle size of the ADC is important. A finer particle size can lead to a more

uniform dispersion and a higher rate of gas generation, which can influence the cell structure of

the foam.[9] Proper dispersion is crucial to avoid localized over-foaming, which can cause

defects like caverns and cracks.[6]

Troubleshooting Guide: Preventing Cell Collapse
Cell collapse is a common issue in foam production where the cellular structure fails to

maintain its integrity, leading to a loss of volume and desired physical properties. This guide

provides a systematic approach to troubleshooting and preventing cell collapse in foams made

with Azodicarbonamide.

Diagram: Troubleshooting Workflow for Cell Collapse
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Caption: A logical workflow for troubleshooting cell collapse in ADC foams.
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Issue 1: Incorrect Processing Temperature
Question: My foam is collapsing. Could the processing temperature be the cause?

Answer: Yes, an incorrect processing temperature is a primary cause of cell collapse. The

decomposition of ADC must be synchronized with the polymer's viscosity.

Scenario 1: Temperature is too high. If the temperature is excessive, the polymer's melt

viscosity may be too low to contain the expanding gas, leading to cell wall rupture and

collapse.[6] Prolonged exposure to high temperatures can also contribute to this issue.[6]

Scenario 2: Premature gas release. If the ADC decomposes before the polymer has reached

a sufficient melt strength, the gas will escape, and the foam structure will not form properly.

[10]

Troubleshooting Steps:

Verify that the processing temperature is within the recommended range for your specific

polymer (e.g., PVC, EVA, PE).

If the temperature is too high, gradually reduce it in small increments.

Ensure that heating is uniform across the polymer melt.

Issue 2: Improper Formulation
Question: I've checked my temperature, but the foam is still collapsing. Could my formulation

be the problem?

Answer: An imbalanced formulation is another common reason for cell collapse. This can be

due to either the amount of ADC or the concentration of the activator.

Excessive ADC Concentration: Using too much ADC can generate an excessive volume of

gas, leading to high internal pressure within the cells. This can cause the cell walls to thin

and rupture, resulting in cell coalescence and collapse.

Incorrect Activator Level: The type and concentration of the activator ("kicker") directly

influence the decomposition temperature of the ADC.[2][8] An inappropriate activator level
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can cause the gas to be released at the wrong time relative to the polymer's melt viscosity.

Troubleshooting Steps:

Review your formulation to ensure the ADC concentration is appropriate for the desired foam

density.

If using an activator, verify that the type and concentration are correct for your target

processing temperature.

Consider reducing the ADC concentration in small decrements to see if cell stability

improves.

Issue 3: Poor Dispersion of Azodicarbonamide
Question: Could poor mixing be the cause of my foam collapsing?

Answer: Yes, inadequate dispersion of the ADC powder within the polymer matrix can lead to

localized areas of high gas concentration. This can cause the formation of large, unstable cells

that are prone to collapse. It is also important to break up any agglomerations of the ADC

powder before mixing to prevent the formation of caverns or irregular foam structures.[6]

Troubleshooting Steps:

Ensure your mixing process is sufficient to achieve a uniform distribution of the ADC.

Visually inspect the ADC powder for any lumps or agglomerates before adding it to the

polymer.

Consider using a masterbatch or a pre-dispersed form of ADC if available.

Data Presentation
Table 1: Effect of Activators on the Decomposition Temperature of Azodicarbonamide
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Activator
Polymer
System

Typical
Decompositio
n Temperature
of Pure ADC
(°C)

Activated
Decompositio
n Temperature
(°C)

Reference

Zinc Stearate

(ZnSt₂)
General 200-210

Can be lowered

to 130-150
[2][11]

Lead

Compounds
PVC 200-210

Can be lowered

to ~160
[8]

Zinc Oxide (ZnO) General 200-210

Lowers

decomposition

temperature

[8]

Table 2: Influence of ADC Concentration on Foam Properties (Example with PLA)

ADC
Concentrati
on (wt.%)

Foam
Density
(g/cm³)

Relative
Density
Reduction
(%)

Porosity
(%)

Cell
Structure

Reference

1 1.18 5.1 4.15 - [7]

2 1.17 5.8 4.75

7,596

individual

voids

[7]

4 1.15 7.5 9.06

Finer cell

structure,

48,202

individual

voids

[7]

Experimental Protocols
Protocol 1: Foam Density Measurement
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Objective: To determine the density of the produced foam.

Materials:

Foam sample with a regular shape (e.g., cube or cylinder)

Calipers or a ruler

Analytical balance

Methodology:

Cut a sample from the foam with a regular, easily measurable geometry.

Measure the dimensions (length, width, height, or diameter and height) of the foam sample

using calipers or a ruler. Take at least three measurements for each dimension and calculate

the average.

Calculate the volume of the sample.

For a cube: Volume = Length × Width × Height

For a cylinder: Volume = π × (Diameter/2)² × Height

Weigh the foam sample using an analytical balance to determine its mass.

Calculate the density using the formula: Density = Mass / Volume.

Repeat the measurement with at least three different samples and calculate the average

density.

Protocol 2: Foam Cell Size Analysis
Objective: To determine the average cell size of the foam.

Materials:

Foam sample
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Sharp blade or microtome

Microscope with a calibrated stage or image analysis software

ASTM D3576 standard (for reference)

Methodology:

Carefully cut a thin slice from the foam sample using a sharp blade or a microtome. The slice

should be thin enough to be translucent under the microscope.

Place the thin slice on a microscope slide.

Using a microscope, focus on the cellular structure of the foam.

Method A: Line Intercept Method (based on ASTM D3576)[12] a. Draw several straight lines

of known length across the field of view on the captured image. b. Count the number of cell

walls that intersect each line. c. Calculate the average cell chord length by dividing the total

length of the lines by the total number of intersected cell walls.

Method B: Image Analysis Software a. Capture several images of the foam's cellular

structure at different locations on the sample. b. Use image analysis software to

automatically or manually identify and measure the diameter or area of a significant number

of cells. c. The software can then calculate the average cell size and size distribution.

Repeat the analysis on multiple images from different sections of the foam to ensure a

representative average.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Evaluation of foam cell formation in cultured macrophages: an improved method with Oil
Red O staining and DiI-oxLDL uptake - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.quora.com/How-do-I-measure-the-size-of-a-cell-of-plastic-foam
https://www.benchchem.com/product/b1663908?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2993859/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2993859/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. vhht.dp.ua [vhht.dp.ua]

3. nbinno.com [nbinno.com]

4. The Role of AC/ADC in Polymer Foaming - Hytitan [hy-titan.com]

5. thedplgroup.com [thedplgroup.com]

6. chemicaladditives.com.mx [chemicaladditives.com.mx]

7. mdpi.com [mdpi.com]

8. kanademy.com [kanademy.com]

9. icodassociates.com [icodassociates.com]

10. Discussion on Issues of Collapsing, Bursting, and Closed-Cell Formation in Polyurethane
Foam - Sabtech [sabtechmachine.com]

11. researchgate.net [researchgate.net]

12. quora.com [quora.com]

To cite this document: BenchChem. [Preventing cell collapse in foams made with
Azodicarbonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663908#preventing-cell-collapse-in-foams-made-
with-azodicarbonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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